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Compound of Interest

Compound Name: 2,4-Dimethylthiazole

Cat. No.: B1360104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of 2,4-
Dimethylthiazole (CAS No. 541-58-2). Given the potential hazards associated with this

compound, adherence to strict safety protocols is paramount to ensure the well-being of

laboratory personnel and the integrity of research. The following procedures for personal

protective equipment (PPE), handling, storage, and disposal are based on available safety data

and best practices for managing flammable and hazardous organic compounds.

Hazard Identification and Summary
2,4-Dimethylthiazole is a flammable liquid and vapor with a pungent odor. It is classified as

harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.[1] All

personnel handling this chemical must be thoroughly familiar with its potential hazards.
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Property Value Source

CAS Number 541-58-2 [2]

Molecular Formula C5H7NS [1][2]

Molecular Weight 113.18 g/mol [2]

Appearance Clear Liquid [1]

Odor Pungent [1]

Flash Point 49.44 °C (121.00 °F) [3]

Vapor Pressure 5.08 mmHg @ 25 °C [3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure to 2,4-
Dimethylthiazole. The following recommendations are based on the known hazards of this

chemical.
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PPE Category
Recommended
Equipment

Standard Purpose

Eye and Face

Protection

Chemical safety

goggles and a face

shield.

EN 166 (EU) or ANSI

Z87.1 (US)

Protects against

splashes and vapors.

Hand Protection

Chemical-resistant

gloves. See detailed

glove selection

guidance below.

EN 374 (EU) or ASTM

F739 (US)
Prevents skin contact.

Body Protection

Flame-retardant lab

coat and chemical-

resistant apron.

Protects skin and

clothing from

splashes.

Respiratory Protection

Use in a well-

ventilated area or

chemical fume hood.

If ventilation is

inadequate, a

NIOSH/MSHA

approved respirator is

required.

Prevents inhalation of

vapors.

Glove Selection and Chemical Compatibility

While specific breakthrough time and permeation data for 2,4-Dimethylthiazole are not readily

available from major glove manufacturers, general guidance for handling flammable, volatile,

and skin-irritating organic compounds should be followed. It is crucial to inspect gloves for any

signs of degradation before and during use and to replace them immediately if contamination is

suspected.

Recommended Glove Materials (Based on general chemical resistance principles):

Nitrile Rubber: Often provides good resistance to a range of chemicals.

Neoprene: Known for its resistance to a broad spectrum of chemicals.
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Butyl Rubber: Offers excellent resistance to many organic compounds.

Important Considerations:

Double Gloving: Wearing two pairs of gloves can provide an additional layer of protection.

Glove Thickness: Thicker gloves generally offer longer breakthrough times.

Incidental vs. Extended Contact: For incidental contact (e.g., splashes), standard nitrile

gloves may be sufficient, but they should be changed immediately upon contact. For

extended contact or immersion, heavier-duty gloves made of neoprene or butyl rubber are

recommended.

Manufacturer's Guidance: Always consult the glove manufacturer's chemical resistance

guide for the specific gloves being used, even if 2,4-Dimethylthiazole is not listed. This will

provide information on their performance against similar chemicals.
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Risk Assessment

PPE Selection

Procedure

Task: Handling 2,4-Dimethylthiazole

Assess Risk:
- Quantity

- Concentration
- Task Duration

- Potential for Splash/Aerosol

Eye/Face Protection:
- Safety Goggles

- Face Shield (if splash risk)

Hand Protection:
- Select appropriate gloves
(Nitrile, Neoprene, or Butyl)
- Consider double gloving

Body Protection:
- Flame-Retardant Lab Coat
- Chemical-Resistant Apron

Respiratory Protection:
- Work in Fume Hood

- Respirator if ventilation is inadequate

Follow Safe Handling
& Disposal Procedures

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2,4-Dimethylthiazole.

Operational and Disposal Plans
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Safe Handling Procedures

Ventilation: Always handle 2,4-Dimethylthiazole in a well-ventilated area, preferably within a

certified chemical fume hood.[4]

Ignition Sources: This compound is flammable. Keep it away from open flames, hot surfaces,

and sparks. Use explosion-proof equipment.[1]

Personal Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat,

drink, or smoke in the laboratory.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.

Aerosol Generation: Handle the compound in a manner that minimizes the generation of

aerosols or vapors.

Storage

Container: Store in a tightly closed, properly labeled container.

Location: Keep in a cool, dry, and well-ventilated area designated for flammable liquids.

Incompatible Materials: Store away from strong oxidizing agents, acids, and acid chlorides.

[1]

Spill Management

Evacuation: In case of a significant spill, evacuate the area immediately.

Ventilation: Ensure the area is well-ventilated.

Ignition Sources: Eliminate all sources of ignition.

Containment: For small spills, absorb the material with an inert, non-combustible absorbent

such as sand or vermiculite. Do not use combustible materials like paper towels.

Cleanup: Carefully collect the absorbed material and place it in a sealed, properly labeled

container for hazardous waste disposal. Decontaminate the spill area with a suitable solvent,
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followed by soap and water. All cleanup materials should be disposed of as hazardous

waste.[5][6]

Disposal Plan

Waste Collection: Collect all waste containing 2,4-Dimethylthiazole in a dedicated, properly

labeled hazardous waste container.[5] The container should be clearly marked as

"Hazardous Waste" and include the full chemical name.

Labeling: Ensure the waste container is labeled with the accumulation start date and the

associated hazards (e.g., "Flammable," "Toxic").[5]

Regulatory Compliance: All waste must be handled and disposed of in accordance with local,

state, and federal regulations.[7] Consult with your institution's Environmental Health and

Safety (EHS) department for specific disposal procedures. Do not dispose of this chemical

down the drain or in the regular trash.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1360104#personal-protective-equipment-for-
handling-2-4-dimethylthiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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